Cas no 89541-82-2 (2(1H)-Pyrazinone, 5-(4-aminophenyl)-6-methyl-)

2(1H)-Pyrazinone, 5-(4-aminophenyl)-6-methyl- structure
89541-82-2 structure
Product name:2(1H)-Pyrazinone, 5-(4-aminophenyl)-6-methyl-
CAS No:89541-82-2
MF:C11H11N3O
MW:201.22454
CID:597226
PubChem ID:13853564

2(1H)-Pyrazinone, 5-(4-aminophenyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrazinone, 5-(4-aminophenyl)-6-methyl-
    • 5-(4-aminophenyl)-6-methyl-1H-pyrazin-2-one
    • DTXSID80551242
    • SCHEMBL7402206
    • 5-(4-Aminophenyl)-6-methylpyrazin-2(1H)-one
    • 89541-82-2
    • Inchi: InChI=1S/C11H11N3O/c1-7-11(13-6-10(15)14-7)8-2-4-9(12)5-3-8/h2-6H,12H2,1H3,(H,14,15)
    • InChI Key: DMEDQBLHGZLWRD-UHFFFAOYSA-N
    • SMILES: CC1=C(N=CC(=O)N1)C2=CC=C(C=C2)N

Computed Properties

  • Exact Mass: 201.090211983g/mol
  • Monoisotopic Mass: 201.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.5Ų
  • XLogP3: 0.6

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